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Compound of Interest

Compound Name: Famoxadone

Cat. No.: B114321

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the fungicide famoxadone and
its application within Integrated Pest Management (IPM) strategies. This document details its
mode of action, target pathogens, and includes protocols for efficacy testing and resistance
management.

Introduction to Famoxadone

Famoxadone is a synthetic fungicide from the oxazolidinedione class of chemicals.[1] It is a
quinone outside inhibitor (Qol) fungicide, highly effective against a broad spectrum of plant
pathogenic fungi, particularly those belonging to the Oomycetes and Ascomycetes classes.[1]
[2] Famoxadone is primarily used as a protective fungicide but also exhibits curative
properties, especially when applied in the early stages of infection.[1] It is often used in
combination with other fungicides, such as cymoxanil, to enhance its efficacy and manage the
development of resistance.[3][4]

Mode of Action

Famoxadone's primary mode of action is the inhibition of mitochondrial respiration in fungi.[1]
It specifically targets Complex Il (also known as the cytochrome bcl complex) of the electron
transport chain.[5] By binding to the quinone outside (Qo) site of cytochrome b within this
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complex, famoxadone blocks the transfer of electrons, which disrupts the production of ATP,
the essential energy currency of the cell. This ultimately leads to the cessation of fungal growth
and reproduction.[1][6]

Signaling Pathway of Famoxadone's Action
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In Vitro Efficacy In Vivo Efficacy

Field/Greenhouse Preparation

S5 2 AU (Randomized Block Design)

Prepare Fungicide-Amended Media

(e.9., Agar Dilution) Plant Susceptible Host

Inoculate Media with Fungal Plugs Apply Famoxadone Treatments

Incubate under Controlled Conditions Inoculate with Pathogen (optional)

Measure Mycelial Growth Inhibition Monitor Disease Development

Calculate EC50 Values Assess Disease Severity and Yield

Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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